1-cyclopropyl-1H-1,2,4-triazole hydrochloride
Overview
Description
1-cyclopropyl-1H-1,2,4-triazole hydrochloride is a useful research compound. Its molecular formula is C5H8ClN3 and its molecular weight is 145.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-1H-1,2,4-triazole hydrochloride involves the reaction of cyclopropylamine with 4-nitrobenzoyl chloride to form 1-cyclopropyl-4-nitrobenzene. This intermediate is then reduced to 1-cyclopropyl-4-aminobenzene, which is further reacted with sodium azide to form 1-cyclopropyl-1H-1,2,4-triazole. The final step involves the addition of hydrochloric acid to the triazole to form the hydrochloride salt of the compound.", "Starting Materials": [ "Cyclopropylamine", "4-nitrobenzoyl chloride", "Sodium azide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine to form 1-cyclopropyl-4-nitrobenzene.", "Step 2: The nitro group in 1-cyclopropyl-4-nitrobenzene is reduced to an amino group using a reducing agent such as iron and hydrochloric acid to form 1-cyclopropyl-4-aminobenzene.", "Step 3: 1-cyclopropyl-4-aminobenzene is reacted with sodium azide in the presence of a copper catalyst to form 1-cyclopropyl-1H-1,2,4-triazole.", "Step 4: Hydrochloric acid is added to the triazole to form the hydrochloride salt of 1-cyclopropyl-1H-1,2,4-triazole." ] } | |
CAS No. |
2680539-82-4 |
Molecular Formula |
C5H8ClN3 |
Molecular Weight |
145.6 |
Purity |
95 |
Origin of Product |
United States |
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